Cas no 22576-65-4 (1-(tert-butoxy)-3-chloropropan-2-ol)

• Product Name: 1-(tert-butoxy)-3-chloropropan-2-ol
• CAS No: 22576-65-4
• MF: C₇H₁₅ClO₂
• MW: 166.645801782608
• MDL: MFCD20621237
• CID: 264237
• PubChem ID: 10920889
• Update Time: 2025-05-19

1-(tert-butoxy)-3-chloropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-chloro-3-(1,1-dimethylethoxy)-
• 1-chloro-3-[(2-methylpropan-2-yl)oxy]propan-2-ol
• 1-tert-Butoxy-3-chloropropan-2-ol
• LogP
• 1-(tert-butoxy)-3-chloropropan-2-ol
• 2-Propanol, 1-chloro-3-(1,1-dimethylethoxy)-
• SCHEMBL5474358
• 3-tert-butoxy-1-chloro-2-propanol
• 22576-65-4
• EN300-1965289
• FT-0772302
• RYSBUWFKNDRQDC-UHFFFAOYSA-N
• DTXSID70884894
• 174500-54-0
• DB-064959
• 1217437-91-6
• DB-061958

• MDL： MFCD20621237
• Inchi： 1S/C7H15ClO2/c1-7(2,3)10-5-6(9)4-8/h6,9H,4-5H2,1-3H3
• InChI Key： RYSBUWFKNDRQDC-UHFFFAOYSA-N
• SMILES： ClCC(COC(C)(C)C)O

Computed Properties

• Exact Mass: 166.07615
• Monoisotopic Mass: 166.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Additional information on 1-(tert-butoxy)-3-chloropropan-2-ol

Professional Introduction to 1-(tert-butoxy)-3-chloropropan-2-ol (CAS No. 22576-65-4)

1-(tert-butoxy)-3-chloropropan-2-ol, identified by its CAS number 22576-65-4, is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in synthetic chemistry and drug development. The presence of both a tert-butoxy group and a chloro substituent on a propanol backbone imparts distinct reactivity, making it a valuable intermediate in various chemical transformations.

The tert-butoxy moiety is well-known for its stability and its role as a protecting group in organic synthesis. Its bulky nature prevents unwanted reactions at the adjacent carbon, which is particularly useful in multi-step synthetic pathways. On the other hand, the chloro substituent enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions. This combination makes 1-(tert-butoxy)-3-chloropropan-2-ol an excellent candidate for constructing more complex molecules, including pharmaceuticals and fine chemicals.

In recent years, there has been a growing interest in the development of novel compounds for therapeutic applications. The structural features of 1-(tert-butoxy)-3-chloropropan-2-ol align well with current trends in medicinal chemistry. For instance, its propanol backbone can be modified to introduce various functional groups, enabling the synthesis of bioactive molecules targeting specific biological pathways. The compound’s versatility has been explored in the design of inhibitors and modulators for enzymes and receptors involved in diseases such as cancer and inflammation.

One of the most compelling aspects of 1-(tert-butoxy)-3-chloropropan-2-ol is its utility in asymmetric synthesis. The presence of a chiral center at the third carbon allows for the preparation of enantiomerically pure compounds, which are crucial in pharmaceuticals due to their distinct biological activities. Researchers have leveraged this property to develop catalytic systems that enhance the efficiency of chiral transformations. These advances not only streamline synthetic routes but also improve yields, making the process more economically viable.

The compound’s reactivity has also been harnessed in polymer chemistry. The combination of a hydroxyl group and a chloro group provides multiple sites for polymerization reactions, leading to the formation of novel polymers with tailored properties. These polymers find applications in drug delivery systems, where their structural features can be engineered to control release profiles. Such innovations highlight the broad utility of 1-(tert-butoxy)-3-chloropropan-2-ol beyond traditional small-molecule applications.

In academic research, 1-(tert-butoxy)-3-chloropropan-2-ol has been employed as a key intermediate in the synthesis of complex natural products. Its structural motif is reminiscent of several bioactive compounds isolated from plants and microorganisms. By modifying its functional groups, scientists have been able to mimic these natural products, providing insights into their biosynthetic pathways and potential therapeutic effects. This approach not only advances our understanding of natural product chemistry but also accelerates the discovery of new drugs.

The industrial significance of 1-(tert-butoxy)-3-chloropropan-2-ol cannot be overstated. Its role as a building block in fine chemical synthesis underscores its importance in manufacturing processes that require high purity and yield. Companies specializing in custom synthesis have integrated this compound into their portfolios due to its reliability and versatility. As demand for specialized chemicals grows, particularly in pharmaceuticals and agrochemicals, 1-(tert-butoxy)-3-chloropropan-2-ol is expected to remain a cornerstone material.

The future prospects for 1-(tert-butoxy)-3-chloropropan-2-ol are promising, with ongoing research exploring new synthetic methodologies and applications. Advances in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design experiments with greater confidence. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and energy consumption.

In conclusion, 1-(tert-butoxy)-3-chloropropan-2-ol (CAS No. 22576-65-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions deepens and new technologies emerge, the potential applications for this compound will continue to expand, solidifying its place as a key player in modern chemical research.